Cas no 128102-16-9 ((R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate)

(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate is a chiral piperazine derivative widely used as a key intermediate in pharmaceutical synthesis. Its Boc-protected amine and benzyl ester functionalities enhance stability and facilitate selective deprotection, making it valuable for controlled modifications in drug development. The stereocenter at the 2-position ensures enantioselective reactivity, crucial for producing optically active compounds. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and CNS-targeting agents. Its well-defined structure and high purity allow for reproducible results in complex multi-step syntheses. The product is typically supplied with rigorous quality control to meet research and industrial standards.

(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate structure

128102-16-9 structure

Product Name:(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate

CAS No:128102-16-9

MF:C₁₈H₂₆N₂O₄

MW:334.410045146942

MDL:MFCD06410782

CID:63922

PubChem ID:29920759

Update Time:2025-08-10

(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- (R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate
- (R)-2-Methylpiperazine-1,4-dicarboxylic acid 4-benzyl ester 1-tert-butyl ester
- (R) 1-BOC-4-CBZ-2-METHYL-PIPERAZINE
- (R)-1-Boc-4-Cbz-2-methylpiperazine
- (R)-2-METHYL-PIPERAZINE-1,4-DICARBOXYLIC ACID 4-BENZYL ESTER 1-TERT-BUTYL ESTER
- R-1-BOC-4-CBZ-2-METHYLPIPERAZINE
- (R)-4-benzyl 1-tert-butyl 2-methylpiperazine-1,4-dicarboxylate
- FCH3613019
- AB24854
- ST2401600
- AX8047456
- AB0000881
- (R
- 1217684-73-5
- DS-13470
- 1,4-Piperazinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) 4-(phenylmethyl) ester
- 4-O-benzyl 1-O-tert-butyl (2R)-2-methylpiperazine-1,4-dicarboxylate
- EN300-7413583
- CS-0059831
- AC-12759
- 4-Benzyl 1-tert-butyl (2R)-2-methylpiperazine-1,4-dicarboxylate
- MFCD06410782
- AKOS015840201
- (R)-4-benzyl1-tert-butyl2-methylpiperazine-1,4-dicarboxylate
- A805787
- 128102-16-9
- AKOS015897940
- SCHEMBL8117814
- DB-247545
- MDL： MFCD06410782
- Inchi： 1S/C18H26N2O4/c1-14-12-19(10-11-20(14)17(22)24-18(2,3)4)16(21)23-13-15-8-6-5-7-9-15/h5-9,14H,10-13H2,1-4H3/t14-/m1/s1
- InChI Key： KEFLVDKHKWYORF-CQSZACIVSA-N
- SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OCC2C=CC=CC=2)C[C@H]1C)=O

Computed Properties

Exact Mass: 334.18900
Monoisotopic Mass: 334.189
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 441
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.1
XLogP3: 2.7

Experimental Properties

Density: 1.137
Boiling Point: 435.4 °C at 760 mmHg
Flash Point: 435.4 °C at 760 mmHg
Refractive Index: 1.527
PSA: 59.08000
LogP: 3.14020

(R)-4-Benzyl 1-Boc-2-methylpiperazine-4-carboxylate Pricemore >>

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